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Compound of Interest

Compound Name: L-Proline-13C

Cat. No.: B1602395

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the proper disposal of
L-Proline-13C, a stable isotope-labeled amino acid. Adherence to these guidelines will help
safeguard personnel and the environment while maintaining regulatory compliance.

Key Properties of L-Proline-13C

Understanding the physical and chemical properties of a substance is the first step in
determining the appropriate disposal method. The following table summarizes key data for L-
Proline-13C.

Property Value

Chemical Formula 13CC4HoNO2

Molecular Weight 116.12 g/mol [1]

Appearance White solid/powder[2]

Melting Point 228 °C (decomposes)

Storage Temperature Refrigerated (+2°C to +8°C)[1][3]
Isotopic Purity 99 atom % =3C

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1602395?utm_src=pdf-interest
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://isotope.com/l-proline-13c-clm-510-group
http://www.thermofishersci.in/msds/L-proline.pdf
https://isotope.com/l-proline-13c-clm-510-group
https://isotope.com/product/attachment/CNLM-436-H-0.25/L-PROLINE%20%2813C5%2C%2099%25%3B%2015N%2C%2099%25%29%20-%20CNLM-436-H%20-%20V.2.5%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Protocol for L-Proline-13C

As a stable isotope-labeled compound, L-Proline-13C does not present a radiological hazard.
[4] Therefore, its disposal should be managed in accordance with standard procedures for non-
hazardous chemical waste, unless it has been mixed with hazardous materials. Always consult
your institution's specific waste disposal policies and local regulations.[5][6]

Step 1: Waste Identification and Segregation

e Uncontaminated L-Proline-13C: If the L-Proline-13C is in its pure form and has not been
contaminated with any hazardous substances, it can generally be treated as non-hazardous
solid chemical waste.

o Contaminated L-Proline-13C: If the L-Proline-13C has been used in experiments and is
mixed with hazardous materials (e.g., flammable solvents, toxic reagents, or biologically
active substances), it must be treated as hazardous waste. The waste mixture should be
classified according to the most hazardous component.

Step 2: Containerization and Labeling
o Select an Appropriate Container:

o For solid waste, use a clearly labeled, sealable container. The original container is often a
suitable option.[7]

o Ensure the container is compatible with the waste and will not leak.
e Properly Label the Container:
o If reusing the original container, ensure the label is intact and legible.
o If using a different container, create a new label that includes:
» The words "Waste L-Proline-13C"
» |f contaminated, list all chemical components and their approximate percentages.

= The date the container was filled.
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= Your name, department, and contact information.

o For hazardous waste mixtures, the label must clearly indicate the associated hazards
(e.g., "Flammable," "Toxic").[8]

Step 3: Storage Prior to Disposal

o Store the waste container in a designated satellite accumulation area within the laboratory.[8]
e Ensure the container is kept closed except when adding waste.[7]

o Segregate the waste from incompatible materials.

Step 4: Disposal

e Non-Hazardous Waste: Dispose of uncontaminated L-Proline-13C through your institution's
chemical waste program for non-hazardous solids. Do not dispose of it in the regular trash or
down the drain unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

o Hazardous Waste: Arrange for the collection of hazardous waste through your institution's
EHS department. Follow their specific procedures for waste pickup requests.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Proline-13C.
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Caption: Decision workflow for the proper disposal of L-Proline-13C.

By following these procedures, you can ensure the safe and compliant disposal of L-Proline-
13C, contributing to a secure laboratory environment. Always prioritize safety and consult with
your institution's environmental health and safety professionals for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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